5-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H24N4O4/c1-16-5-4-6-17(13-16)22-26-19(15-25)24(32-22)28-11-9-27(10-12-28)23(29)18-7-8-20(30-2)21(14-18)31-3/h4-8,13-14H,9-12H2,1-3H3
• InChI Key: WACIDWNVRRKBTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC(=C(C=C4)OC)OC)C#N
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol

Description

5-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile, also known as DBO-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. DBO-1 is a small molecule inhibitor that selectively targets the protein kinase CK2, which is involved in a variety of cellular processes, including cell growth, proliferation, and survival.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Novel compounds, including those related to the specified chemical structure, have been synthesized and evaluated for their antimicrobial activities. For instance, derivatives of 1,2,4-triazole and oxadiazole have shown good to moderate activities against various test microorganisms (Bektaş et al., 2007). Another study synthesized N-Mannich bases of oxadiazole derivatives, revealing broad-spectrum antibacterial activities and significant anti-proliferative activity against several cancer cell lines, highlighting the potential for dual-purpose therapeutic agents (Al-Wahaibi et al., 2021).

Anti-Proliferative and Anticancer Activities

Research has explored the synthesis of compounds with structures similar to the specified chemical for potential anti-proliferative and anticancer activities. These studies aim to identify novel therapeutic agents against various cancer types. For example, 1,3,4-oxadiazole and triazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer properties, indicating the versatility of these chemical frameworks in drug development (Jadhav et al., 2017).

Biological Evaluation for Antibacterial and Antifungal Properties

Compounds containing piperazine and related heterocycles have been synthesized and biologically evaluated for their potential as antimicrobial agents. These studies often focus on the development of new compounds that can address resistance issues with current antimicrobial agents. The research has identified several compounds with potent activities against bacteria and fungi, offering potential new treatments for infectious diseases (Mekky et al., 2020).